Cas no 898763-61-6 ((4-chloro-2-fluorophenyl)-[3-(thiomorpholin-4-ylmethyl)phenyl]methanone)

• Product Name: (4-chloro-2-fluorophenyl)-[3-(thiomorpholin-4-ylmethyl)phenyl]methanone
• CAS No: 898763-61-6
• MF: C₁₈H₁₇ClFNOS
• MW: 349.85008597374
• MDL: MFCD03842270
• CID: 1946126
• PubChem ID: 24724991
• Update Time: 2025-05-19

(4-chloro-2-fluorophenyl)-[3-(thiomorpholin-4-ylmethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• (4-chloro-2-fluorophenyl)-[3-(thiomorpholin-4-ylmethyl)phenyl]methanone
• 4-CHLORO-2-FLUORO-3'-THIOMORPHOLINOMETHYLBENZOPHENONE
• CTK5G4534
• AG-H-64504
• KB-190473
• 4-Chloro-2-fluoro-3'-thiomorpholinomethyl-benzophenone
• (4-Chloro-2-fluorophenyl){3-[(thiomorpholin-4-yl)methyl]phenyl}methanone
• 898763-61-6
• MFCD03842270
• DTXSID70643387
• AKOS016020436
• 4-chloro-2-fluoro-3'-thiomorpholinomethyl benzophenone
• (4-Chloro-2-fluorophenyl)[3-(4-thiomorpholinylmethyl)phenyl]methanone

• MDL： MFCD03842270
• Inchi： 1S/C18H17ClFNOS/c19-15-4-5-16(17(20)11-15)18(22)14-3-1-2-13(10-14)12-21-6-8-23-9-7-21/h1-5,10-11H,6-9,12H2
• InChI Key： GJQUGOCWRXMJKI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)C(C1=CC=CC(=C1)CN1CCSCC1)=O

Computed Properties

• Exact Mass: 349.0703412Da
• Monoisotopic Mass: 349.0703412Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 45.6Ų

Additional information on (4-chloro-2-fluorophenyl)-[3-(thiomorpholin-4-ylmethyl)phenyl]methanone

Comprehensive Overview of (4-chloro-2-fluorophenyl)-[3-(thiomorpholin-4-ylmethyl)phenyl]methanone (CAS No. 898763-61-6)

The compound (4-chloro-2-fluorophenyl)-[3-(thiomorpholin-4-ylmethyl)phenyl]methanone (CAS No. 898763-61-6) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a 4-chloro-2-fluorophenyl moiety and a thiomorpholin-4-ylmethyl substituent, which contribute to its distinct physicochemical properties. This compound has garnered attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules.

In recent years, the demand for fluorinated and chlorinated aromatic compounds has surged, driven by their applications in drug discovery and material science. The presence of both fluorine and chlorine atoms in this molecule enhances its metabolic stability and lipophilicity, making it a candidate for further derivatization. Researchers often search for terms like "fluorophenyl methanone derivatives" or "thiomorpholine-based scaffolds" to explore similar structures, reflecting the growing interest in this chemical space.

The thiomorpholine ring in (4-chloro-2-fluorophenyl)-[3-(thiomorpholin-4-ylmethyl)phenyl]methanone is a sulfur-containing heterocycle, which is increasingly studied for its role in modulating biological activity. This feature aligns with current trends in medicinal chemistry, where sulfur-containing heterocycles are explored for their potential in targeting enzymes and receptors. Queries such as "thiomorpholine applications in drug design" or "sulfur heterocycles in pharmaceuticals" are common among scientists seeking innovative scaffolds.

Synthetic routes to 898763-61-6 often involve multi-step organic transformations, including Friedel-Crafts acylation and nucleophilic substitution reactions. The compound's methanone core serves as a versatile intermediate, enabling further functionalization. Laboratories focusing on high-value intermediates or custom synthesis frequently investigate its preparation, as evidenced by search terms like "synthesis of fluorophenyl thiomorpholine derivatives" or "CAS 898763-61-6 synthetic methods."

From an analytical perspective, (4-chloro-2-fluorophenyl)-[3-(thiomorpholin-4-ylmethyl)phenyl]methanone can be characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. Its chloro-fluoro substitution pattern often results in distinct spectroscopic signatures, which are valuable for quality control. Analytical chemists searching for "HPLC methods for fluorinated aromatics" or "NMR analysis of thiomorpholine compounds" may find this compound particularly relevant to their work.

In the context of green chemistry, the synthesis and application of 898763-61-6 raise questions about sustainable practices. Researchers are increasingly interested in eco-friendly synthetic routes and catalytic methods for similar compounds. Keywords like "green synthesis of fluorinated ketones" or "catalytic thiomorpholine functionalization" reflect this shift toward environmentally conscious methodologies.

The compound's potential extends beyond pharmaceuticals. Materials scientists explore fluorinated aromatic ketones for their optical and electronic properties, making (4-chloro-2-fluorophenyl)-[3-(thiomorpholin-4-ylmethyl)phenyl]methanone a candidate for advanced materials. Searches related to "fluorophenyl ketones in OLEDs" or "thiomorpholine-based polymers" underscore its interdisciplinary appeal.

Regulatory and safety considerations for CAS 898763-61-6 are also a focal point. While not classified as hazardous under standard guidelines, proper handling protocols are essential. Professionals often look up "safe handling of fluorinated aromatics" or "thiomorpholine compound storage" to ensure compliance with laboratory best practices.

In summary, (4-chloro-2-fluorophenyl)-[3-(thiomorpholin-4-ylmethyl)phenyl]methanone (CAS No. 898763-61-6) represents a versatile and scientifically intriguing compound. Its structural features align with contemporary research trends, from drug discovery to materials science, making it a subject of ongoing investigation. As the scientific community continues to explore fluorinated and sulfur-containing architectures, this compound will likely remain a valuable tool for innovation.